Cas no 22328-93-4 (Malonic acid,allyl(1-methylbutyl)-, diethyl ester, (R)-(+)- (8CI))

• Product Name: Malonic acid,allyl(1-methylbutyl)-, diethyl ester, (R)-(+)- (8CI)
• CAS No: 22328-93-4
• MF: C₁₅H₂₆O₄
• MW: 270.364545345306
• CID: 273324
• PubChem ID: 95451
• Update Time: 2025-04-19

Malonic acid,allyl(1-methylbutyl)-, diethyl ester, (R)-(+)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Malonic acid,allyl(1-methylbutyl)-, diethyl ester, (R)-(+)- (8CI)
• diethyl 2-pentan-2-yl-2-prop-2-enylpropanedioate
• Diethyl (1-methylbutyl)allylmalonate
• NSC-10825
• AKOS024337584
• NS00044574
• DIETHYL ALLYL-1-(METHYLBUTYL)MALONATE
• Propanedioicacid,2-(1-methylbutyl)-2-(2-propen-1-yl)-,1,3-diethylester
• EINECS 228-514-2
• 6285-59-2
• SCHEMBL11678264
• NSC 10825
• Malonic acid, allyl-1-methylbutyl-, diethyl ester
• Propanedioic acid, 2-(1-methylbutyl)-2-(2-propen-1-yl)-, 1,3-diethyl ester
• DTXSID20944977
• Diethyl (pentan-2-yl)(prop-2-en-1-yl)propanedioate
• 22328-93-4
• NSC10825

• Inchi： 1S/C15H26O4/c1-6-10-12(5)15(11-7-2,13(16)18-8-3)14(17)19-9-4/h7,12H,2,6,8-11H2,1,3-5H3
• InChI Key： VTRMVPBHEGUYBA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC=C)C(C)CCC)=O

Computed Properties

• Exact Mass: 270.18318
• Monoisotopic Mass: 270.183109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 4.2

Experimental Properties

• PSA: 52.6